Cas no 36482-37-8 (4-Piperidinone,1-[(1S)-1-phenylethyl]-)

• Product Name: 4-Piperidinone,1-[(1S)-1-phenylethyl]-
• CAS No: 36482-37-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 293267
• PubChem ID: 11367699
• Update Time: 2025-04-19

4-Piperidinone,1-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,1-[(1S)-1-phenylethyl]-
• 1-[(1S)-1-phenylethyl]-4-Piperidinone
• LogP
• 1-((S)-1-Phenyl-ethyl)-piperidin-4-one
• AMY6053
• (S)-1-(1-Phenylethyl)piperidin-4-one
• CTK4H6538
• 1-[(S)-1-Phenylethyl]piperidine-4-one
• 1-[(1S)-1-PHENYLETHYL]PIPERIDIN-4-ONE
• CHEMBL4901167
• N-[(s)-alpha-methylbenzyl]-4-piperidone
• CS-0069668
• A1-31954
• SCHEMBL19613500
• 36482-37-8
• DTXSID50463702

• Inchi： 1S/C13H17NO/c1-11(12-5-3-2-4-6-12)14-9-7-13(15)8-10-14/h2-6,11H,7-10H2,1H3/t11-/m0/s1
• InChI Key： CDVAHHCNEWIUMV-NSHDSACASA-N
• SMILES： O=C1CCN(CC1)[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 310.7°C at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.551
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 20.31